Cas no 197583-89-4 ((E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid)

• Product Name: (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid
• CAS No: 197583-89-4
• MF: C₁₃H₁₁N₃O₈S₂
• MW: 401.371740579605
• MDL: MFCD26404029
• CID: 2092619
• PubChem ID: 5789216
• Update Time: 2025-07-21

(E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid
• (E)-4-((2-(4-Nitrophenyl)hydrazono)-methyl)benzene-1,3-disulfonic acid
• 4-[(E)-[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonic acid
• 4-[(E)-[(4-Nitrophenyl)hydrazono]methyl]benzene-1,3-disulfonic acid
• 197583-89-4
• 4-[(Z)-[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonic acid
• MFCD26404029

• MDL： MFCD26404029
• Inchi： 1S/C13H11N3O8S2/c17-16(18)11-4-2-10(3-5-11)15-14-8-9-1-6-12(25(19,20)21)7-13(9)26(22,23)24/h1-8,15H,(H,19,20,21)(H,22,23,24)/b14-8-
• InChI Key： JUALIKZKOPFCOP-ZSOIEALJSA-N
• SMILES： S(C1C=C(C=CC=1/C=N\NC1C=CC(=CC=1)[N+](=O)[O-])S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 400.99875666Da
• Monoisotopic Mass: 400.99875666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 196Ų

(E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid Security Information

• Storage Condition：(BD289960)

Additional information on (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid

Recent Advances in the Study of (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid (CAS: 197583-89-4)

In recent years, the compound (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid (CAS: 197583-89-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazone and disulfonic acid functional groups, has shown promising potential in various applications, including drug development, diagnostic assays, and biochemical probes. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its electronic properties and reactivity, providing valuable insights for further modifications and applications.

One of the most notable applications of this compound is its role as a chromogenic reagent in biochemical assays. Due to its distinct colorimetric properties, it has been used to detect and quantify various biomolecules, including proteins and enzymes. Recent studies have demonstrated its efficacy in high-throughput screening assays, where it serves as a sensitive and selective indicator for enzymatic activity. This has opened new avenues for drug discovery and diagnostic development.

Furthermore, the compound's potential as a therapeutic agent is under investigation. Preliminary studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Researchers are exploring its structure-activity relationships (SAR) to design derivatives with enhanced potency and selectivity. These efforts are supported by molecular docking studies, which aim to elucidate the binding interactions between the compound and its target proteins.

In addition to its biochemical applications, (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid has been studied for its photophysical properties. Its ability to undergo photo-induced electron transfer makes it a candidate for use in photodynamic therapy and other light-based therapeutic approaches. Recent advancements in this area have focused on optimizing its photostability and quantum yield to maximize its therapeutic potential.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, (E)-4-((2-(4-Nitrophenyl)hydrazono)methyl)benzene-1,3-disulfonic acid (CAS: 197583-89-4) represents a versatile and promising molecule in the field of chemical biology and pharmaceuticals. Ongoing research continues to uncover new applications and refine its properties, paving the way for its integration into diagnostic and therapeutic platforms. Future studies should focus on addressing the current limitations and exploring novel derivatives to expand its utility.